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Compound of Interest

Compound Name: Lactonitrile

Cat. No.: B165350

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of lactonitrile, a versatile chemical
intermediate. The information is intended to guide researchers on its properties, synthesis, and
primary application in the production of lactic acid, a key building block in the pharmaceutical
and polymer industries. Due to its high toxicity, this document also emphasizes safe handling

procedures.

Properties of Lactonitrile

Lactonitrile, also known as 2-hydroxypropanenitrile or acetaldehyde cyanohydrin, is a polar
aprotic solvent.[1] Its bifunctional nature, containing both a hydroxyl and a nitrile group, makes
it a reactive molecule and a specialty solvent for a range of polar and non-polar compounds.[1]
A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Lactonitrile
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Property Value Reference(s)

Molecular Formula CsHsNO [1112113114]

Molecular Weight 71.08 g/mol [1][2][3]14]
Colorless to straw-colored

Appearance o [11[3]
liquid

N ) 183 °C (with slight

Boiling Point - [1][5]
decomposition)

Melting Point -40°Cto-41°C [1][3]I5]

Density 0.9877 g/mL at 20 °C [1][5]

N Soluble in water, ethanol, and

Solubility [11[2]
ether

Flash Point 77 °C (closed cup) [1][5]

Vapor Density 2.45 (Air=1) [11[5]

Lactonitrile is soluble in water and various organic solvents, which can be attributed to the
hydrogen bonding capability of its hydroxyl group.[1] However, it is unstable in the presence of
strong acids or bases and can decompose upon heating, releasing highly toxic hydrogen
cyanide gas.[1][4]

Synthesis of Lactonitrile

The primary industrial synthesis of lactonitrile involves the reaction of acetaldehyde with
hydrogen cyanide.[3][4] This reaction is typically base-catalyzed and exothermic, requiring
careful temperature control to minimize the formation of byproducts.[4]

Diagram 1: Synthesis of Lactonitrile
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Caption: Synthesis of lactonitrile from acetaldehyde and hydrogen cyanide.

Experimental Protocol: Synthesis of Lactonitrile

Materials:

Acetaldehyde (purified)

Hydrogen cyanide

Base catalyst (e.g., sodium hydroxide solution)

Sulfuric acid (for stabilization)

Reaction vessel with cooling capabilities and a stirrer

Procedure:
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e Cool the reaction vessel to a temperature between -10 °C and 20 °C.
e Charge the reaction vessel with purified acetaldehyde.

» Slowly add hydrogen cyanide to the acetaldehyde in the presence of a base catalyst,
maintaining the temperature within the specified range.

 Allow the reaction to proceed to completion. The reaction progress can be monitored by
techniques such as gas chromatography (GC).

e Upon completion, stabilize the resulting lactonitrile by adding a small amount of sulfuric acid
to prevent decomposition.[4]

e The crude lactonitrile can be purified by distillation under reduced pressure.

Note: This synthesis involves highly toxic materials and should only be performed by trained
personnel in a well-ventilated fume hood with appropriate personal protective equipment.

Application: Intermediate in Lactic Acid Production

A major application of lactonitrile is as an intermediate in the chemical synthesis of lactic acid.
[3][6] This process involves the hydrolysis of lactonitrile, typically using a strong acid like
sulfuric acid.

Diagram 2: Hydrolysis of Lactonitrile to Lactic Acid

Lactonitrile Water Sulfuric Acid
(CH3CH(OH)CN) (H20)

Lactic Acid
(CHsCH(OH)COOH)
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Caption: Hydrolysis of lactonitrile to produce lactic acid.
Experimental Protocol: Hydrolysis of Lactonitrile to Lactic Acid
Materials:

Lactonitrile

Sulfuric acid

Water

Reaction vessel with heating and stirring capabilities
Procedure:

o Charge the reaction vessel with lactonitrile and water.
o Slowly add sulfuric acid to the mixture while stirring.

» Heat the reaction mixture to facilitate hydrolysis. The reaction temperature and time will
depend on the specific process parameters.

e Monitor the reaction for the conversion of lactonitrile to lactic acid.

e Upon completion, the lactic acid can be purified from the reaction mixture, which will also
contain ammonium sulfate as a byproduct.[6] Purification methods can include distillation or
crystallization.

Table 2: Representative Data for Lactic Acid Production from Lactonitrile

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b165350?utm_src=pdf-body-img
https://www.benchchem.com/product/b165350?utm_src=pdf-body
https://www.benchchem.com/product/b165350?utm_src=pdf-body
https://www.benchchem.com/product/b165350?utm_src=pdf-body
https://www.benchchem.com/product/b165350?utm_src=pdf-body
https://www.benchchem.com/product/b165350?utm_src=pdf-body
https://www.researchgate.net/figure/An-overview-of-LA-production-processes-a-microbial-fermentation-from-renewable_fig1_375564421
https://www.benchchem.com/product/b165350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Parameter Value Reference(s)
Starting Material Lactonitrile [6]

Reagent Sulfuric Acid, Water [6]

Product Lactic Acid [6]

Byproduct Ammonium Sulfate [6]

Typical Yield High (process dependent) -

Purity of Lactonitrile >98% (for industrial processes) [7]

Lactonitrile in Biocatalysis

Lactonitrile and other nitriles are substrates for a class of enzymes known as nitrile-
metabolizing enzymes, which include nitrilases and nitrile hydratases. These enzymes can be
used for the synthesis of chiral a-hydroxy acids and amides, which are valuable intermediates
in the pharmaceutical industry.[8][9] The use of these biocatalysts can offer high
enantioselectivity under mild reaction conditions.

While specific protocols using lactonitrile as a solvent for other enzymatic reactions are not
widely reported, its miscibility with water makes it a potential co-solvent in biphasic systems for
biocatalytic reactions. However, its toxicity to microorganisms and enzymes needs to be
carefully evaluated for each specific application.

Diagram 3: Biocatalytic Potential of Nitrile-Metabolizing Enzymes
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Caption: General biocatalytic pathways for nitrile metabolism.

Safety and Handling

Lactonitrile is classified as an extremely hazardous substance and is highly toxic by
inhalation, ingestion, and skin contact.[3][5][10] Exposure can lead to cyanide poisoning, with
symptoms that may be delayed.[5][10]

Diagram 4: Safe Handling Workflow for Lactonitrile
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Caption: Workflow for the safe handling of lactonitrile.
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Key Safety Precautions:

e Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety
goggles with side shields, and a lab coat when handling lactonitrile.[11]

e Ventilation: All work with lactonitrile must be conducted in a well-ventilated chemical fume
hood.[11][12]

o Storage: Store lactonitrile in a cool, dry, well-ventilated area away from incompatible
materials such as strong acids, bases, and oxidizing agents.[5][13]

o Spills: Have a spill kit readily available. In case of a spill, evacuate the area and follow
established emergency procedures.

o First Aid: In case of contact with skin or eyes, flush immediately with copious amounts of
water for at least 15 minutes and seek immediate medical attention. If inhaled, move to fresh
air and seek immediate medical attention.[5]

» Waste Disposal: Dispose of lactonitrile and any contaminated materials as hazardous
waste in accordance with local, state, and federal regulations.[13]

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety guide. Users should consult the Safety Data Sheet (SDS) for
lactonitrile and follow all institutional safety protocols before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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